![molecular formula C16H15N3OS B2384031 N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide CAS No. 2034417-66-6](/img/structure/B2384031.png)
N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide
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Overview
Description
“N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide” is a complex organic compound that contains a pyrazole ring, a phenyl ring, a thiophene ring, and a carboxamide group . Pyrazoles are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, pyrazole compounds are generally synthesized using strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a phenyl ring, a thiophene ring, and a carboxamide group. The exact structure would need to be determined using techniques such as NMR spectroscopy .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For instance, the pyrazole ring is known to participate in various chemical reactions, including cycloadditions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a carboxamide group could enhance its solubility in polar solvents .
Scientific Research Applications
Synthesis of Heterocyclic Compounds : Thiophene derivatives, including those related to N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide, have been used in the synthesis of various heterocyclic compounds. For example, Mohareb et al. (2004) demonstrated the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and explored their reactivity towards nitrogen nucleophiles to yield various derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Antimicrobial Activity : Several studies have investigated the antimicrobial properties of thiophene derivatives. Sowmya et al. (2018) prepared N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides and found potential antibacterial and antifungal activities in some of these compounds (Sowmya, Lakshmi Teja, Padmaja, Kamala Prasad, & Padmavathi, 2018).
Antidepressant Activity : Mathew et al. (2014) synthesized a series of phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides and evaluated them for antidepressant activity. They found that certain derivatives reduced immobility time in behavioral tests, indicating potential antidepressant effects (Mathew, Suresh, & Anbazhagan, 2014).
Anti-Tumor Agents : Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which were evaluated for their anti-tumor activities against hepatocellular carcinoma cell lines. Some compounds showed promising activities (Gomha, Edrees, & Altalbawy, 2016).
Molecular Docking Studies : Mathew et al. (2016) conducted molecular docking studies on thiophene-based pyrazolines-carboxamides, suggesting their binding affinity towards monoamine oxidase isoforms, relevant to antidepressant activity (Mathew, Suresh, Anbazhagan, & Dev, 2016).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact with various biological targets .
Mode of Action
It is known that the compound’s interaction with its targets can lead to changes in cellular processes . The compound’s pyrazole and thiophene moieties may play a crucial role in its interaction with biological targets .
Biochemical Pathways
Similar compounds have been reported to affect various biochemical pathways .
Pharmacokinetics
The compound’s solubility and stability, which can influence its bioavailability, are important factors to consider .
Result of Action
Similar compounds have been reported to exhibit various biological activities, such as anti-inflammatory, antitumor, and antimicrobial effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .
Future Directions
properties
IUPAC Name |
N-[2-(4-phenylpyrazol-1-yl)ethyl]thiophene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c20-16(14-6-9-21-12-14)17-7-8-19-11-15(10-18-19)13-4-2-1-3-5-13/h1-6,9-12H,7-8H2,(H,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCUZUHLNYDTSKM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN(N=C2)CCNC(=O)C3=CSC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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